Cas no 1247169-35-2 (1-(4-bromophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromophenyl)methylcyclopropan-1-ol
• CAS No: 1247169-35-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6296961
• PubChem ID: 62668949
• Update Time: 2025-10-25

1-(4-bromophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)methylcyclopropan-1-ol
• 1-(4-Bromobenzyl)cyclopropan-1-ol
• CS-0231825
• 1-[(4-bromophenyl)methyl]cyclopropan-1-ol
• AKOS011962976
• EN300-1255591
• 1247169-35-2
• SCHEMBL20512445

• Inchi： 1S/C10H11BrO/c11-9-3-1-8(2-4-9)7-10(12)5-6-10/h1-4,12H,5-7H2
• InChI Key： MEJMNPNMLAZIBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(CC1)O

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)methylcyclopropan-1-ol

1-(4-Bromophenyl)methylcyclopropan-1-ol: A Comprehensive Overview

The compound 1-(4-bromophenyl)methylcyclopropan-1-ol (CAS No. 1247169-35-2) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropane ring, a three-membered carbon ring, which is known for its high strain energy and reactivity. The presence of the bromine atom at the para position of the phenyl group adds to its chemical complexity and potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The strained nature of the cyclopropane ring makes it a valuable structural motif for designing bioactive molecules. For instance, researchers have explored the use of 1-(4-bromophenyl)methylcyclopropan-1-ol as a precursor for synthesizing antiviral and anticancer agents. The bromine substituent plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for further exploration in medicinal chemistry.

In terms of synthesis, 1-(4-bromophenyl)methylcyclopropan-1-ol can be prepared through various methods, including cyclopropanation reactions and organocatalytic processes. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. These methods not only enhance the efficiency of synthesis but also allow for precise control over the stereochemistry of the product, which is critical for applications in drug development.

The chemical properties of 1-(4-bromophenyl)methylcyclopropan-1-ol make it suitable for a wide range of applications. In materials science, its unique electronic structure has been leveraged to develop advanced polymers and materials with tailored mechanical properties. Additionally, its reactivity under specific conditions makes it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the behavior of cyclopropane-containing compounds like 1-(4-bromophenyl)methylcyclopropan-1-ol. Quantum mechanical calculations have revealed that the strain energy within the cyclopropane ring significantly influences its reactivity and stability. This understanding has paved the way for more efficient synthetic strategies and innovative applications.

In conclusion, 1-(4-bromophenyl)methylcyclopropan-1-ol (CAS No. 1247169-35-2) stands as a testament to the diversity and potential of organic compounds with strained ring systems. Its unique chemical properties, combined with recent research advancements, position it as a key player in various scientific domains. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in both academic research and industrial applications.